2-fluoro-N-(1-propylpiperidin-4-yl)benzamide

• IUPAC Name: 2-fluoro-N-(1-propylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C15H21FN2O/c1-2-9-18-10-7-12(8-11-18)17-15(19)13-5-3-4-6-14(13)16/h3-6,12H,2,7-11H2,1H3,(H,17,19)
• InChI Key: UADHALHNHAOFLF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

2-fluoro-N-(1-propylpiperidin-4-yl)benzamide is a chemical compound known for its unique structure and potential applications in various scientific fields. It is characterized by the presence of a fluorine atom attached to a benzamide moiety, which is further connected to a propylpiperidine group. This compound is of interest due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluoro-N-(1-propylpiperidin-4-yl)benzamide typically involves the reaction of 2-fluorobenzoyl chloride with 1-propylpiperidine in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-fluoro-N-(1-propylpiperidin-4-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the fluorine atom, where nucleophiles such as amines or thiols replace the fluorine.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Amines, thiols, polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, amines.

Substitution: Amino or thiol-substituted benzamides.

Scientific Research Applications

2-fluoro-N-(1-propylpiperidin-4-yl)benzamide has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological targets, such as enzymes or receptors.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials or as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(1-propylpiperidin-4-yl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom in the compound can enhance its binding affinity to these targets, leading to modulation of their activity. The exact pathways and molecular targets involved may vary depending on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

2-fluoro-N-(piperidin-4-yl)benzamide: Similar structure but lacks the propyl group.

3-fluoro-N-(1-propylpiperidin-4-yl)benzamide: Similar structure with the fluorine atom at a different position on the benzene ring.

Uniqueness

2-fluoro-N-(1-propylpiperidin-4-yl)benzamide is unique due to the specific positioning of the fluorine atom and the propyl group, which can influence its chemical reactivity and biological activity. The presence of the propyl group can enhance its lipophilicity, potentially improving its ability to cross biological membranes and interact with intracellular targets.

This detailed article provides a comprehensive overview of this compound, covering its synthesis, chemical reactions, applications, mechanism of action, and comparison with similar compounds